Cas no 883864-73-1 (Acetamide,N-[4,5,6,7-tetrahydro-7-oxo-6-(5-pyrimidinylcarbonyl)-2-benzothiazolyl]-)

• Product Name: Acetamide,N-[4,5,6,7-tetrahydro-7-oxo-6-(5-pyrimidinylcarbonyl)-2-benzothiazolyl]-
• CAS No: 883864-73-1
• MF: C₁₄H₁₂N₄O₃S
• MW: 316.335081100464
• CID: 1922756
• PubChem ID: 59255862
• Update Time: 2025-04-21

Acetamide,N-[4,5,6,7-tetrahydro-7-oxo-6-(5-pyrimidinylcarbonyl)-2-benzothiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4,5,6,7-tetrahydro-7-oxo-6-(5-pyrimidinylcarbonyl)-2-benzothiazolyl]-
• acetamide,n-[4,5,6,7-tetrahydro-7-oxo-6-(5-pyrimidinylcarbonyl)-2-benzo[d]thiazolyl]-
• 883864-73-1
• SCHEMBL3273615

• Inchi： 1S/C14H12N4O3S/c1-7(19)17-14-18-10-3-2-9(12(21)13(10)22-14)11(20)8-4-15-6-16-5-8/h4-6,9H,2-3H2,1H3,(H,17,18,19)
• InChI Key： PKRXAWAAALWYGH-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=NC2=C1C(C(C(C1=CN=CN=C1)=O)CC2)=O

Computed Properties

• Exact Mass: 316.06301143Da
• Monoisotopic Mass: 316.06301143Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 130Ų